Cas no 2909-79-7 (4-Tert-Butyl-N,N-dimethylaniline)

• Product Name: 4-Tert-Butyl-N,N-dimethylaniline
• CAS No: 2909-79-7
• MF: C₁₂H₁₉N
• MW: 177.28596329689
• MDL: MFCD00008833
• CID: 266645
• PubChem ID: 24852598
• Update Time: 2025-06-30

4-Tert-Butyl-N,N-dimethylaniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine,4-(1,1-dimethylethyl)-N,N-dimethyl-
• 4-TERT-BUTYL-N,N-DIMETHYLANILINE
• 4-(tert-butyl)-N,N-dimethylaniline
• 4-Dimethylamino-1-tert.-butyl-benzol
• 4-t-butyl-(N,N-dimethyl)aniline
• 4-tert-Butyl-N,N-dimethyl-anilin
• 4-tert-butyl-N,N-dimethylbenzenamine
• N,N-Dimethyl-4-t-butylaniline
• Benzenamine, 4-(1,1-dimethylethyl)-N,N-dimethyl-
• N,N-Dimethyl-4-t-butylbenzeneamine
• 4-t-butyl-n,n-dimethylaniline
• p-t-Butyl-N,N-dimethylaniline
• p-tert-Butyl-N,N-dimethylaniline
• SJDILFZCXQHCRB-UHFFFAOYSA-N
• [4-(tert-butyl)phenyl]dimethylamine
• (4-tert-Butyl-phenyl)-dimethyl-amine
• Benzeneamine, 4-(1,1-dimethylethyl)-N,N-dimethyl-
• 2909-79-7
• 4-tert-Butyl-N,N-dimethylaniline, 98%
• J-017391
• 4-tert-Butyl-N>,N-dimethylaniline
• MFCD00008833
• SCHEMBL15494
• CS-0197121
• FT-0616862
• 4-tert-Butyl-NN-dimethylaniline
• NS00028627
• EINECS 220-824-6
• AMY38651
• PS-11480
• F52732
• DTXSID90183336
• AKOS024386540
• DB-026270
• 4-Tert-Butyl-N,N-dimethylaniline

• MDL： MFCD00008833
• Inchi： 1S/C12H19N/c1-12(2,3)10-6-8-11(9-7-10)13(4)5/h6-9H,1-5H3
• InChI Key： SJDILFZCXQHCRB-UHFFFAOYSA-N
• SMILES： N(C)(C)C1C=CC(=CC=1)C(C)(C)C

Computed Properties

• Exact Mass: 177.15200
• Monoisotopic Mass: 177.152
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.1
• Topological Polar Surface Area: 3.2

Experimental Properties

• Color/Form: Not determined
• Density: 0.906 g/mL at 25 °C(lit.)
• Melting Point: -45°C (estimate)
• Boiling Point: 250-253 °C(lit.)
• Flash Point: Degrees Fahrenheit:228.2°F
  Degrees Celsius:109°C
  
• Refractive Index: n20/D 1.529(lit.)
• PSA: 3.24000
• LogP: 3.05010
• Solubility: Not determined
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

4-Tert-Butyl-N,N-dimethylaniline Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302 + H312 + H332-H315-H319-H335
• Warning Statement： P261-P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S36/37
• Hazardous Material Identification：
• Safety Term：S36/37
• Risk Phrases：R20/21/22
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 4-Tert-Butyl-N,N-dimethylaniline

4-Tert-Butyl-N,N-Dimethylaniline: A Comprehensive Overview

4-Tert-Butyl-N,N-Dimethylaniline, also known by its CAS number 2909-79-7, is a versatile organic compound with significant applications in various industries. This compound is a derivative of aniline, featuring a tert-butyl group at the para position and two methyl groups attached to the nitrogen atom. Its chemical structure contributes to its unique properties, making it valuable in fields such as pharmaceuticals, agrochemicals, and advanced materials.

The synthesis of 4-Tert-Butyl-N,N-Dimethylaniline typically involves nucleophilic aromatic substitution or coupling reactions, depending on the desired purity and scale of production. Recent advancements in catalytic methods have improved the efficiency of these reactions, reducing production costs and environmental impact. For instance, the use of palladium catalysts in cross-coupling reactions has been widely reported in scientific literature, enhancing the scalability of this compound's synthesis.

In terms of physical properties, 4-Tert-Butyl-N,N-Dimethylaniline exhibits a melting point of approximately 68°C and a boiling point around 165°C under standard conditions. Its solubility in organic solvents like dichloromethane and ethyl acetate makes it suitable for various chemical processes. The compound's stability under thermal and oxidative conditions has been extensively studied, with recent research highlighting its resistance to degradation under mild acidic or basic environments.

The chemical reactivity of 4-Tert-Butyl-N,N-Dimethylaniline is primarily influenced by its electron-donating groups. The tert-butyl group at the para position enhances the compound's electron density, making it an excellent candidate for electrophilic substitution reactions. Additionally, the N,N-dimethyl groups provide steric hindrance, which can be advantageous in certain synthetic pathways. Recent studies have explored its use as a precursor in the synthesis of biologically active molecules, such as kinase inhibitors and anti-inflammatory agents.

In the pharmaceutical industry, 4-Tert-Butyl-N,N-Dimethylaniline has gained attention due to its potential as an intermediate in drug development. For example, researchers have utilized this compound to synthesize novel analogs with improved bioavailability and efficacy. Its role in medicinal chemistry is further supported by its ability to form stable bonds with other functional groups, enabling the creation of complex molecular structures.

Beyond pharmaceuticals, 4-Tert-Butyl-N,N-Dimethylaniline finds applications in agrochemicals, particularly as an intermediate in herbicide synthesis. Its ability to withstand environmental conditions makes it ideal for use in agricultural products that require prolonged stability. Recent advancements in green chemistry have also led to the exploration of more sustainable methods for producing this compound, aligning with global efforts to reduce environmental impact.

The demand for 4-Tert-Butyl-N,N-Dimethylaniline continues to grow due to its versatility and compatibility with modern synthetic techniques. As industries increasingly prioritize sustainability and efficiency, this compound remains a key player in the development of innovative chemical solutions. Its role in cutting-edge research underscores its importance in advancing scientific knowledge and industrial applications.